Cas no 2445794-48-7 (3-iodoazetidine, trifluoroacetic acid)

• Product Name: 3-iodoazetidine, trifluoroacetic acid
• CAS No: 2445794-48-7
• MF: C₅H₇F₃INO₂
• MW: 297.014264345169
• MDL: MFCD32692560
• CID: 5669186
• PubChem ID: 155821513
• Update Time: 2025-10-28

3-iodoazetidine, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26869811
• 2445794-48-7
• 3-iodoazetidine; trifluoroacetic acid
• 3-Iodoazetidine;2,2,2-trifluoroacetic acid
• 3-iodoazetidine, trifluoroacetic acid

• MDL： MFCD32692560
• Inchi： 1S/C3H6IN.C2HF3O2/c4-3-1-5-2-3;3-2(4,5)1(6)7/h3,5H,1-2H2;(H,6,7)
• InChI Key： COGUAKISLZNZIG-UHFFFAOYSA-N
• SMILES： IC1CNC1.FC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 296.94736g/mol
• Monoisotopic Mass: 296.94736g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 117
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Additional information on 3-iodoazetidine, trifluoroacetic acid

Comprehensive Overview of 3-iodoazetidine, trifluoroacetic acid (CAS No. 2445794-48-7): Properties, Applications, and Industry Insights

In the rapidly evolving field of organic chemistry and pharmaceutical research, 3-iodoazetidine, trifluoroacetic acid (CAS No. 2445794-48-7) has emerged as a compound of significant interest. This molecule, characterized by its unique azetidine ring structure and iodo substitution, plays a pivotal role in modern synthetic chemistry. Researchers and industry professionals are increasingly focusing on its applications in drug discovery, agrochemical development, and material science, making it a high-demand intermediate in specialized chemical synthesis.

The structural uniqueness of 3-iodoazetidine lies in its four-membered nitrogen-containing heterocycle, which offers distinct steric and electronic properties compared to larger ring systems. When combined with trifluoroacetic acid (TFA), this compound exhibits enhanced solubility and reactivity, making it particularly valuable for peptide synthesis and cross-coupling reactions. Recent studies highlight its utility in palladium-catalyzed transformations, where it serves as a versatile building block for C-N bond formation – a critical step in creating complex pharmaceutical scaffolds.

From a synthetic chemistry perspective, the presence of both the iodine atom and the azetidine moiety in this compound enables diverse functionalization pathways. The electron-withdrawing nature of the trifluoroacetate counterion further enhances its stability during storage and handling. These characteristics have positioned CAS No. 2445794-48-7 as a preferred choice for researchers developing next-generation kinase inhibitors and GPCR-targeted therapeutics, addressing current challenges in cancer treatment and neurological disorder research.

Recent advancements in high-throughput screening technologies have amplified the demand for specialized building blocks like 3-iodoazetidine, trifluoroacetic acid. Pharmaceutical companies are particularly interested in its potential for creating sp3-rich molecules – a key focus area in contemporary drug design to improve drug-like properties and target selectivity. The compound's ability to introduce three-dimensional complexity into molecular structures makes it invaluable for addressing the flat molecule problem prevalent in many drug candidates.

Quality control and analytical characterization of 2445794-48-7 typically involve advanced techniques such as HPLC-MS, NMR spectroscopy, and elemental analysis. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. The growing emphasis on green chemistry principles has also prompted investigations into more sustainable production methods for this intermediate, aligning with global trends toward environmentally friendly synthesis.

In material science applications, researchers are exploring the use of 3-iodoazetidine derivatives in creating novel functional polymers with tailored properties. The compound's reactivity allows for precise modification of polymer backbones, enabling the development of materials with specific thermal stability, conductivity, or biocompatibility characteristics. This versatility has sparked interest across multiple industries, from electronics to biomedical engineering.

The commercial availability of 3-iodoazetidine, trifluoroacetic acid has expanded significantly in recent years, with specialized chemical suppliers offering various packaging options to meet different scale requirements. Proper storage conditions – typically under inert atmosphere at controlled temperatures – are crucial for maintaining the compound's stability and performance characteristics over time. These handling protocols have become standardized across research institutions and industrial laboratories working with this valuable synthetic intermediate.

Looking toward the future, the scientific community anticipates growing applications for CAS No. 2445794-48-7 in emerging fields such as proteolysis targeting chimeras (PROTACs) and covalent inhibitor development. Its unique structural features make it particularly suitable for addressing current challenges in drug discovery, including the need for compounds with improved metabolic stability and target engagement properties. As research continues to uncover new synthetic methodologies and biological applications, the importance of this compound is expected to grow substantially in coming years.